Cas no 2680830-47-9 (4-2-(2,2,2-trifluoroacetamido)propoxybenzoic acid)

• Product Name: 4-2-(2,2,2-trifluoroacetamido)propoxybenzoic acid
• CAS No: 2680830-47-9
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 5635844
• PubChem ID: 23511842
• Update Time: 2025-06-07

4-2-(2,2,2-trifluoroacetamido)propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680830-47-9
• 4-[2-(2,2,2-trifluoroacetamido)propoxy]benzoic acid
• SCHEMBL5152536
• 4-[2-[(2,2,2-Trifluoroacetyl)amino]propoxy]benzoic acid
• EN300-28288302
• ZHJFLBLOHSYGJP-UHFFFAOYSA-N
• 4-2-(2,2,2-trifluoroacetamido)propoxybenzoic acid

• Inchi： 1S/C12H12F3NO4/c1-7(16-11(19)12(13,14)15)6-20-9-4-2-8(3-5-9)10(17)18/h2-5,7H,6H2,1H3,(H,16,19)(H,17,18)
• InChI Key： ZHJFLBLOHSYGJP-UHFFFAOYSA-N
• SMILES： FC(C(NC(C)COC1C=CC(C(=O)O)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 291.07184235g/mol
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-2-(2,2,2-trifluoroacetamido)propoxybenzoic acid

Comprehensive Overview of 4-2-(2,2,2-Trifluoroacetamido)propoxybenzoic Acid (CAS No. 2680830-47-9): Properties, Applications, and Research Insights

4-2-(2,2,2-Trifluoroacetamido)propoxybenzoic acid (CAS No. 2680830-47-9) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound's name highlights its key functional groups: a trifluoroacetamido moiety and a benzoic acid core, linked via a propoxy spacer. This combination of fluorine and carboxylic acid functionalities makes it a versatile intermediate for drug discovery and material science.

In recent years, the demand for fluorinated compounds like 4-2-(2,2,2-trifluoroacetamido)propoxybenzoic acid has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. Researchers frequently search for "fluorine in drug design" or "trifluoroacetamido derivatives applications," reflecting the growing interest in this niche. The compound's CAS No. 2680830-47-9 is often queried in databases such as PubChem or Reaxys, underscoring its relevance in academic and industrial settings.

The synthesis of 4-2-(2,2,2-trifluoroacetamido)propoxybenzoic acid typically involves multi-step organic reactions, including etherification and amidation. Its propoxybenzoic acid backbone is particularly noteworthy for its role in modulating solubility and binding affinity in target molecules. This aligns with trending topics like "solubility enhancement strategies" and "bioisosteres in lead optimization," which are frequently discussed in pharmaceutical forums.

From an analytical perspective, the compound's trifluoroacetamido group provides distinct spectroscopic signatures, making it easily identifiable via NMR or mass spectrometry. Laboratories often prioritize "NMR characterization of fluorinated compounds" or "MS fragmentation patterns of benzoic acid derivatives," further emphasizing the compound's utility in analytical workflows.

Beyond pharmaceuticals, 4-2-(2,2,2-trifluoroacetamido)propoxybenzoic acid has potential applications in agrochemicals and specialty materials. Its fluorine atoms contribute to thermal and chemical stability, a property highly sought after in "high-performance materials design." This versatility has led to increased patent filings and publications referencing its CAS No. 2680830-47-9.

Environmental and safety considerations are also critical when handling fluorinated compounds. While 4-2-(2,2,2-trifluoroacetamido)propoxybenzoic acid is not classified as hazardous, proper storage and disposal protocols are essential. Queries like "green chemistry for fluorinated intermediates" or "sustainable synthesis of benzoic acid derivatives" reflect the industry's shift toward eco-friendly practices.

In conclusion, 4-2-(2,2,2-trifluoroacetamido)propoxybenzoic acid (CAS No. 2680830-47-9) represents a compelling case study in the intersection of fluorine chemistry and functional material design. Its multifaceted applications, coupled with ongoing research into its properties, ensure its continued relevance in scientific and industrial advancements.